Cas no 1025258-96-1 ((E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile)

• Product Name: (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile
• CAS No: 1025258-96-1
• MF: C₂₂H₁₂ClF₃N₂O₅S
• MW: 508.854293823242
• MDL: MFCD00245627
• CID: 5185842
• Update Time: 2026-03-05

(E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile

• MDL： MFCD00245627
• Inchi： 1S/C22H12ClF3N2O5S/c23-16-3-8-19(9-4-16)34(31,32)20(13-27)12-14-11-17(28(29)30)5-10-21(14)33-18-6-1-15(2-7-18)22(24,25)26/h1-12H/b20-12+
• InChI Key： CLDAOGIRXKXLCA-UDWIEESQSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(Cl)C=C1)(=O)=O)=C\C1=CC([N+]([O-])=O)=CC=C1OC1=CC=C(C(F)(F)F)C=C1

Additional information on (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile

Comprehensive Analysis of (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile (CAS No. 1025258-96-1)

The compound (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile (CAS No. 1025258-96-1) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a chlorophenyl moiety, a nitro group, and a trifluoromethylphenoxy unit. These features contribute to its distinct chemical properties, making it a subject of interest in advanced chemical research and applications.

In recent years, the demand for nitroaromatic compounds and trifluoromethylated derivatives has surged due to their versatility in pharmaceuticals, agrochemicals, and materials science. The (E)-2-(4-chlorophenyl)sulfonyl segment of this compound is particularly noteworthy, as sulfonyl groups are often associated with biological activity and stability. Researchers are increasingly exploring such compounds for their potential in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The 5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl component of this molecule is another critical area of study. Nitroaromatics are known for their electron-withdrawing properties, which can influence the reactivity and stability of the compound. Meanwhile, the trifluoromethyl group is a hallmark of modern medicinal chemistry, often enhancing bioavailability and metabolic resistance. This combination makes CAS No. 1025258-96-1 a compelling candidate for further investigation in the development of novel therapeutic agents.

From a synthetic chemistry perspective, the prop-2-enenitrile moiety introduces an additional layer of complexity. Nitriles are versatile intermediates in organic synthesis, often serving as precursors to carboxylic acids, amides, and heterocycles. The presence of this group in (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile opens up possibilities for further functionalization, enabling the creation of derivatives with tailored properties.

Environmental and sustainability considerations are also driving interest in compounds like CAS No. 1025258-96-1. The trifluoromethyl group, while beneficial for performance, has raised questions about environmental persistence. Researchers are now focusing on greener synthetic routes and biodegradable analogs to address these concerns. This aligns with the broader trend in chemistry toward sustainable and eco-friendly solutions.

In summary, (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile (CAS No. 1025258-96-1) represents a fascinating intersection of structural complexity and functional diversity. Its potential applications span multiple industries, from pharmaceuticals to materials science, making it a compound of significant contemporary relevance. As research continues, its full capabilities and optimizations will likely unfold, offering new opportunities for innovation.